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Compound Name:

ethoxyphenyl)phosphonate
CAS No.: 176251-04-0

Cat. No.: B599725

Get Quote

Executive Summary

Diethyl (4-ethoxyphenyl)phosphonate (CAS: 176251-04-0) is an organophosphorus
intermediate utilized primarily in the synthesis of bioactive molecules and advanced materials
via Horner-Wadsworth-Emmons (HWE) olefinations. While phosphonate esters are generally
robust, they possess a latent susceptibility to hydrolytic cleavage of the P-O-C bonds.

Key Technical Insight: The presence of the 4-ethoxy group (an electron-donating group, EDG)
on the phenyl ring significantly enhances the hydrolytic stability of this compound compared to
its unsubstituted or electron-deficient analogs. This substituent reduces the electrophilicity of
the phosphorus center, thereby retarding nucleophilic attack by water or hydroxide ions.

Chemical Identity & Physicochemical Properties
Identification
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Parameter

Details

Chemical Name

Diethyl (4-ethoxyphenyl)phosphonate

CAS Number 176251-04-0
Molecular Formula C12H1004P
Molecular Weight 258.25 g/mol

Structure Description

A central phosphorus(V) atom double-bonded to
oxygen (phosphoryl group), single-bonded to a
4-ethoxyphenyl group, and two ethoxy ester

groups.[1][2][3]

Physical Properties (Class-Derived)

Note: Specific experimental data for this CAS is limited; values below are extrapolated from

structurally homologous diethyl arylphosphonates.

Property

Value | Characteristic

Physical State

Viscous liquid to low-melting solid (dependent

on purity).

Boiling Point

~160-180°C at reduced pressure (e.g., 0.5
mmHg).

Solubility

Soluble in polar organic solvents (DCM, DMSO,
Methanol, Ethyl Acetate). Limited solubility in

water.

Appearance

Colorless to pale yellow oil.

Stability Profile & Degradation Mechanisms
Hydrolytic Stability (The Primary Risk)

The primary degradation pathway for diethyl phosphonates is hydrolysis of the ester linkages.

This process is pH-dependent and occurs in two distinct steps.
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Mechanism:
 First Hydrolysis (

): Conversion of the diethyl ester to the monoethyl ester.

e Second Hydrolysis (
): Conversion of the monoethyl ester to the parent (4-ethoxyphenyl)phosphonic acid.
Substituent Effect (Critical for Researchers): The 4-ethoxy substituent exerts a mesomeric (

) effect, donating electron density into the phenyl ring and subsequently shielding the
phosphorus center.

e Result: The phosphorus atom is less electrophilic.
e Impact: The rate of hydrolysis (

) is lower than that of Diethyl phenylphosphonate or Diethyl (4-nitrophenyl)phosphonate.

Visualization: Hydrolysis Pathway

The following diagram illustrates the stepwise degradation mechanism.
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Caption: Stepwise hydrolytic degradation of Diethyl (4-ethoxyphenyl)phosphonate. Note that
k1 is typically faster than k2.

Thermal & Oxidative Stability

o Thermal: The P-C bond is extremely robust. The compound is stable at temperatures up to
150°C under inert conditions, making it suitable for high-temperature reactions (e.g.,
microwave-assisted synthesis).

o Oxidative: Generally resistant to atmospheric oxidation. However, prolonged exposure to air
can lead to slow moisture uptake, triggering hydrolysis rather than oxidation.

Storage & Handling Protocols

To maximize shelf life and reagent integrity, a strict "Chain of Custody" approach to storage is

recommended.
Recommended Storage Conditions
Condition Recommendation Rationale
] Slows kinetic rate of incidental
Temperature 2°C to 8°C (Refrigerated) ]
hydrolysis.
) Prevents ingress of
Atmosphere Argon or Nitrogen (Inert) ] )
atmospheric moisture.
) ) Protects from light (minor
) Amber Glass with PTFE-lined )
Container factor) and ensures chemical
cap .
resistance.
) Store over Drierite or Scavenges residual moisture
Desiccant , , .
Molecular Sieves in the secondary container.

Handling Workflow

The following workflow ensures the compound remains anhydrous during use.
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Caption: Standard Operating Procedure (SOP) for handling moisture-sensitive phosphonates
to prevent condensation-induced hydrolysis.

Quality Control & Analytical Monitoring
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Researchers should validate the purity of the reagent before critical steps (e.g., GMP
synthesis).

P NMR Spectroscopy (The Gold Standard)

Phosphorus-31 NMR is the definitive method for assessing purity because it isolates the
phosphorus signals without interference from the carbon skeleton.

o Target Signal: A single singlet peak around & 18—-22 ppm (typical for diethyl
arylphosphonates).

e Impurity Signals:
o Mono-ester: Shifted slightly upfield/downfield (pH dependent).
o Phosphonic Acid: Distinct shift, often broad.

o Phosphate (P-O-C cleavage): Signal around & 0 ppm (rare).

HPLC Analysis

e Column: C18 Reverse Phase.
» Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.
e Detection: UV at 254 nm (utilizing the phenyl chromophore).

* Note: The intact diester is more hydrophobic and will elute later than the mono-ester or free
acid.

Safety & Regulatory Considerations
GHS Classification (Predicted)

» Signal Word: Warning
e Hazard Statements:

o H315: Causes skin irritation.[4][5]
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[5]

Emergency Protocols

o Skin Contact: Wash with soap and water.[4][6][7] Phosphonates can penetrate skin; do not
use solvent to wash.

o Spill Cleanup: Absorb with inert material (vermiculite). Do not use basic cleaners (e.g.,
bleach/ammonia) as this may accelerate hydrolysis and release heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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